Cas no 5442-44-4 (1-chloro-4-[(4-nitrobenzyl)oxy]benzene)
5442-44-4 structure
Product Name:1-chloro-4-[(4-nitrobenzyl)oxy]benzene
CAS No:5442-44-4
MF:C13H10ClNO3
MW:263.676402568817
CID:941185
PubChem ID:224494
Update Time:2025-04-19
1-chloro-4-[(4-nitrobenzyl)oxy]benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-4-[(4-nitrobenzyl)oxy]benzene
- Benzene, 1-methyl-4-[(4-nitrophenyl)methoxy]-
- 5442-44-4
- Benzene, 1-chloro-4-[(4-nitrophenyl)methoxy]-
- SCHEMBL11658094
- 1-CHLORO-4-[(4-NITROPHENYL)METHOXY]BENZENE
- NSC12990
- DS-006666
- 1-[(4-chlorophenoxy)methyl]-4-nitrobenzene
- NSC-12990
- AKOS008912950
- DTXSID50969552
-
- Inchi: 1S/C13H10ClNO3/c14-11-3-7-13(8-4-11)18-9-10-1-5-12(6-2-10)15(16)17/h1-8H,9H2
- InChI Key: NQKCYXDZXDGEOV-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OCC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 263.035
- Monoisotopic Mass: 263.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 1.332
- Boiling Point: 412°C at 760 mmHg
- Flash Point: 202.9°C
- Refractive Index: 1.612
- PSA: 52.37
1-chloro-4-[(4-nitrobenzyl)oxy]benzene Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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